Cas no 51812-80-7 (Ceraphyl 60 (Technical Grade))

• Product Name: Ceraphyl 60 (Technical Grade)
• CAS No: 51812-80-7
• MF: C₁₃H₂₉ClN₂O₇
• MW: 360.831563711166
• CID: 374776
• Update Time: 2026-05-14

Ceraphyl 60 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-(D-gluconoylamino)-N-(2-hydroxyethyl)-N,N-dimethyl-, chloride (1:1)
• N-(2-Hydroxyethyl)-N,N-dimethyl-3-{[(2R,3S,4R,5R)-2,3,4,5,6-penta hydroxyhexanoyl]amino}-1-propanaminium chloride (non-preferred na me)
• (alpha-Gluconamidopropyl)dimethyl-2-hydroxyethylammonium chloride
• 1-Propanaminium, 3-(D-gluconoylamino)-N-(2-hydroxyethyl)-N,N-dimethyl-, chloride
• 3-(D-Gluconoylamino)-N-(2-hydroxyethyl)-N,N-dimethyl-1-propanamin- ium chloride
• 3-(D-Gluconoylamino)propyl(2-hydroxyethy
• gamma-Gluconamidopropyl dimethyl 2-hydroxyethyl ammonium chloride
• Quaternium-22
• Ceraphyl 60 (Technical Grade)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Ceraphyl 60 (Technical Grade)

Ceraphyl 60 (Technical Grade) and CAS No. 51812-80-7: A Comprehensive Overview

Ceraphyl 60 (Technical Grade) is a specialized compound derived from the chemical entity with the CAS number 51812-80-7. This compound has garnered significant attention in the field of chemical and biomedical research due to its unique properties and potential applications. TheCAS number 51812-80-7 serves as a unique identifier, ensuring precise classification and communication within the scientific community.

The compound Ceraphyl 60 (Technical Grade) is characterized by its high purity and technical-grade specifications, making it suitable for a wide range of industrial and research applications. Its molecular structure and chemical composition have been extensively studied, revealing promising characteristics that make it valuable in various scientific endeavors.

In recent years, there has been a growing interest in the applications of Ceraphyl 60 (Technical Grade) in pharmaceutical research. The compound's ability to interact with biological systems has led to investigations into its potential role in drug development. Specifically, researchers have explored its interactions with enzymes and receptors, which could pave the way for novel therapeutic agents.

One of the most compelling aspects of Ceraphyl 60 (Technical Grade) is its stability under various conditions. This stability is crucial for maintaining the integrity of experimental results and ensuring consistent performance in industrial processes. The compound's resistance to degradation has made it a preferred choice for long-term studies and large-scale applications.

TheCAS number 51812-80-7 has facilitated accurate documentation and retrieval of information related to this compound. This standardized identification system is essential for regulatory compliance and ensures that researchers worldwide can access reliable data without ambiguity. The use of CAS numbers has revolutionized the way chemical substances are cataloged and studied, enhancing collaboration across global scientific communities.

Recent advancements in spectroscopic techniques have allowed for a deeper understanding of the molecular dynamics of Ceraphyl 60 (Technical Grade). These techniques have revealed intricate details about its electronic structure and reactivity, providing insights that could lead to new synthetic pathways and applications. For instance, nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating the compound's complex interactions with other molecules.

The pharmaceutical industry has shown particular interest in leveraging the properties of Ceraphyl 60 (Technical Grade) for drug formulation. Its compatibility with various matrices has made it a candidate for use in controlled-release systems, where precise dosing is critical. Additionally, its ability to enhance solubility has opened doors for developing more effective drug delivery mechanisms.

In environmental science, the compound's role as a potential catalyst or additive in industrial processes has been examined. Its chemical stability and reactivity under different conditions make it a promising candidate for applications that require high efficiency and minimal environmental impact. Researchers are exploring its potential use in green chemistry initiatives, where sustainability is a key focus.

TheCAS number 51812-80-7 continues to be a valuable resource for scientists seeking detailed information about this compound. Databases linked to this number provide comprehensive data on its synthesis, properties, and safety profiles, ensuring that researchers can make informed decisions regarding its use. This level of detail is crucial for advancing scientific knowledge and developing innovative solutions.

The future prospects of Ceraphyl 60 (Technical Grade) appear promising, with ongoing research uncovering new applications and refining existing ones. As technology advances, the ability to manipulate and study molecular structures at an unprecedented level will likely lead to further discoveries. TheCAS number 51812-80-7 will continue to play a pivotal role in documenting these advancements, ensuring that the scientific community remains connected through shared knowledge.